Cas no 937601-86-0 (3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde)

• Product Name: 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde
• CAS No: 937601-86-0
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• MDL: MFCD08689764
• CID: 1027377
• PubChem ID: 18526177
• Update Time: 2025-10-29

3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-(Benzyloxy)phenoxy)ethoxy)benzaldehyde
• 3-{2-[4-(Benzyloxy)phenoxy]ethoxy}benzaldehyde
• 3-{2-[4-(Benzyloxy)phenoxy]-ethoxy}benzenecarbaldehyde
• MFCD08689764
• GA-0828
• 937601-86-0
• AKOS005072602
• J-510451
• DTXSID30594780
• 3-{2-[4-(benzyloxy)phenoxy]ethoxy}benzenecarbaldehyde
• CS-0330179
• 3-[2-(4-phenylmethoxyphenoxy)ethoxy]benzaldehyde
• 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde

• MDL： MFCD08689764
• Inchi： 1S/C22H20O4/c23-16-19-7-4-8-22(15-19)25-14-13-24-20-9-11-21(12-10-20)26-17-18-5-2-1-3-6-18/h1-12,15-16H,13-14,17H2
• InChI Key： LAORPRYYIFUXSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CCOC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 348.13615911g/mol
• Monoisotopic Mass: 348.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 110-112

3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde Security Information

• Hazard Statement： Irritant

Additional information on 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde

Introduction to 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde (CAS No. 937601-86-0)

3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde, with the CAS number 937601-86-0, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of aromatic aldehydes and is characterized by its intricate molecular framework, which includes a benzene ring substituted with a phenoxyethoxy group and an aldehyde functional group.

The synthesis of 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde typically involves multi-step reactions, including the formation of the phenoxyethoxy moiety and the introduction of the aldehyde group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. One notable synthetic route involves the reaction of 4-benzyloxyphenol with ethylene oxide to form the phenoxyethoxy intermediate, followed by coupling with 3-formylbenzeneboronic acid using a palladium-catalyzed cross-coupling reaction.

In terms of its physical and chemical properties, 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde is a solid at room temperature with a melting point ranging from 105°C to 110°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption in the range of 280-320 nm, which is attributed to the presence of the aromatic rings and conjugated double bonds. These properties make it suitable for various analytical techniques, including UV-Vis spectroscopy and high-performance liquid chromatography (HPLC).

The biological activity of 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde has been a subject of extensive research. Studies have shown that this compound possesses potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. In vitro assays have demonstrated that it can effectively protect cells from oxidative stress-induced damage, making it a promising candidate for the development of anti-inflammatory and neuroprotective agents.

Beyond its antioxidant activity, 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde has also been investigated for its potential as a ligand in metal coordination chemistry. The aldehyde functional group can coordinate with various metal ions to form stable complexes, which have applications in catalysis and materials science. For instance, complexes formed with transition metals such as palladium and platinum have shown enhanced catalytic activity in cross-coupling reactions, providing new avenues for the synthesis of complex organic molecules.

In the field of medicinal chemistry, 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde has been explored as a lead compound for drug discovery. Its structural features make it an attractive scaffold for the design of novel therapeutic agents targeting various diseases. Recent studies have focused on modifying the phenoxyethoxy substituent to enhance its pharmacological properties, such as improving solubility, bioavailability, and target specificity. These efforts have led to the identification of several derivatives with improved biological activities, including anti-cancer and anti-viral properties.

The environmental impact of 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde is another important consideration. While it is not classified as a hazardous substance under current regulations, its potential effects on aquatic ecosystems have been studied. Research has shown that it exhibits low toxicity to aquatic organisms at environmentally relevant concentrations. However, ongoing monitoring is necessary to ensure that its use does not pose significant ecological risks.

In conclusion, 3-{2-4-(Benzyloxy)phenoxy-ethoxy}benzenecarbaldehyde (CAS No. 937601-86-0) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and environmental studies. Its unique structural features and biological activities make it an important molecule for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.